Cas no 40252-74-2 (DMEOB)

• Product Name: DMEOB
• CAS No: 40252-74-2
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 326746
• PubChem ID: 24894019
• Update Time: 2025-04-19

DMEOB Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-methoxy-, 2-[(3-methoxyphenyl)methylene]hydrazone
• (E)-1-(3-methoxyphenyl)-N-[(E)-(3-methoxyphenyl)methylideneamino]methanimine
• DMEOB
• [(3-Methoxyphenyl)Methylene]hydrazone-3-Methoxybenzaldehyde
• 3,3'-dimethoxybenzalazine
• 3,3'-dimethoxybenzaldazine
• 3-Methoxybenzaldehyde [(3-methoxyphenyl)methylene]hydrazone
• 3-methoxybenzaldehyde azine
• m-anisaldehyde azine
• AKOS040745176
• CS-0028096
• 4NRP32S46E
• DMeOB, >=98% (HPLC), solid
• 3-Methoxybenzaldehyde 2-[(3-methoxyphenyl)methylene]hydrazone
• DTXSID10425967
• 40252-74-2
• 1,2-Bis(3-methoxybenzylidene)hydrazine
• AKOS000497421
• 1-(3-methoxyphenyl)-N-[(E)-(3-methoxyphenyl)methyleneamino]methanimine
• CHEMBL3334989
• Benzaldehyde, 3-methoxy-, [(3-methoxyphenyl)methylene]hydrazone, (E,E)-
• HY-103562
• BDBM50024560
• SCHEMBL1654602
• m-Anisaldehyde, azine
• 41097-48-7
• Benzaldehyde, 3-methoxy-, 2-[(3-methoxyphenyl)methylene]hydrazone
• STL069075
• BRD-K36775483-001-01-4
• DA-52625
• (1E,2E)-bis(3-methoxybenzylidene)hydrazine

• MDL： MFCD01001892
• Inchi： 1S/C16H16N2O2/c1-19-15-7-3-5-13(9-15)11-17-18-12-14-6-4-8-16(10-14)20-2/h3-12H,1-2H3/b17-11+,18-12+
• InChI Key： FBNPHFBYHYNMHC-JYFOCSDGSA-N
• SMILES： O(C)C1=CC=CC(/C=N/N=C/C2C=CC=C(C=2)OC)=C1

Computed Properties

• Exact Mass: 268.12100
• Monoisotopic Mass: 268.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.2
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 438.2°Cat760mmHg
• Flash Point: 176.1°C
• Refractive Index: 1.54
• Solubility: H2O: insoluble
• PSA: 43.18000
• LogP: 3.15680

DMEOB Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318-H400
• Warning Statement： P273-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 41-50/53
• Safety Instruction： S26; S36/37/39; S60; S61
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R41; R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles